Cas no 2889-61-4 (2-Mercaptobenzene-1,4-diol)

• Product Name: 2-Mercaptobenzene-1,4-diol
• CAS No: 2889-61-4
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 261721
• PubChem ID: 2736167
• Update Time: 2025-04-19

2-Mercaptobenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-mercapto-
• 2,5-Dihydroxythiophenol
• 2-sulfanylbenzene-1,4-diol
• 1,4-Benzenediol,2-mercapto
• 1,4-Dihydroxybenzene-2-thiol
• 2,5-dihydroxylthiophenol
• 2-mercapto-1,4-dihydroxybenzene
• 2-mercaptobenzene-1,4-diol
• 2-mercaptohydroquinone
• 2-sulfanyl-1,4-benzenediol
• 1,4-Benzenediol, 2-mercapto-
• Monothiohydrochinon
• J-017318
• ZFQJFYYGUOXGRF-UHFFFAOYSA-N
• FT-0705393
• 2889-61-4
• 2-sulfanylbenzene-1, 4-diol
• AC-10652
• CS-0268931
• AKOS007930291
• EN300-1826547
• SCHEMBL67838
• MFCD00186219
• 2-Mercaptobenzene-1,4-diol

• MDL： 'MFCD00186219
• Inchi： 1S/C6H6O2S/c7-4-1-2-5(8)6(9)3-4/h1-3,7-9H
• InChI Key： ZFQJFYYGUOXGRF-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 333.2±32.0 °C at 760 mmHg
• Flash Point: 155.3±25.1 °C
• Refractive Index: 1.699
• PSA: 79.26000
• LogP: 1.38650
• Sensitiveness: Stench
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Mercaptobenzene-1,4-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones